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Compound of Interest

Compound Name: Gemfibrozil-d6-1

Cat. No.: B15544694

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available
Gemfibrozil-d6, a deuterated internal standard crucial for the accurate quantification of the lipid-
regulating drug Gemfibrozil. This document details suppliers, experimental protocols for its use
in liquid chromatography-mass spectrometry (LC-MS), and the core signaling pathways of its
non-deuterated counterpart, Gemfibrozil.

Commercial Suppliers of Gemfibrozil-d6

The procurement of high-quality, reliable internal standards is paramount for accurate and
reproducible experimental results. Gemfibrozil-d6 is available from several reputable suppliers,
each offering various purities and quantities to suit diverse research needs. Below is a
comparative summary of key suppliers.
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Product .
. . Available .
Supplier Number/CAS Purity . Price (USD)
Quantities
Number
TRC-G305752- 206(1mg) < br >
1IMGTRC- 206 (1mg)<br>
1 mg, 5mg, 50
LGC Standards G305752- >95% (HPLC)
m 7
5MGTRC- g 3765
7
G305752-50MG Mg)$3,007 (30
mg)[1]
Cayman >99% deuterated Contact for
) 31915 1 mg, 5 mg L
Chemical forms (d1-d6) pricing
180(1mg) < br >
MedChemExpres - 1 mg, 5mg, 10
HY-B0258S Not specified 180 (1mg)<br>
S mg, 50 mg
455 (5 mg)[2]
Santa Cruz - Contact for Contact for
_ sc-211985 Not specified o o
Biotechnology availability pricing[3]
Simson Pharma -~ Custom Contact for
o G020012 Not specified ) o
Limited Synthesis pricing[4]
- Contact for Contact for
Veeprho DVEO001107 Not specified o L
availability pricing[5]
N -~ - Contact for Contact for
Pharmaffiliates Not specified Not specified o o
availability pricing
) ) Contact for Contact for
Sigma-Aldrich AABH97CD863F  99% (1-6)

availability

pricing[6]

Experimental Protocol: Quantification of Gemfibroazil
in Human Plasma using Gemfibrozil-d6 by LC-

MS/IMS
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Gemfibrozil-d6 is primarily utilized as an internal standard for the accurate quantification of
Gemfibrozil in biological matrices. Its utility stems from its near-identical chemical and physical
properties to the analyte, with a distinct mass difference that allows for precise detection by
mass spectrometry.

Materials and Reagents

o Gemfibrozil (analyte)

Gemfibrozil-d6 (internal standard)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid, LC-MS grade

Ultrapure water

Human plasma (EDTA as anticoagulant)

Preparation of Stock and Working Solutions

o Gemfibrozil Stock Solution (1 mg/mL): Accurately weigh and dissolve Gemfibrozil in
methanol.

o Gemfibrozil-d6 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and
dissolve Gemfibrozil-d6 in methanol.[7]

» Gemfibrozil Working Solutions: Prepare a series of working solutions by serially diluting the
Gemfibrozil stock solution with methanol to create calibration standards.

IS Working Solution (e.g., 100 ng/mL): Dilute the Gemfibrozil-d6 stock solution with
methanol.

Sample Preparation (Protein Precipitation)

e To a 100 pL aliquot of human plasma in a microcentrifuge tube, add a known amount of the
IS working solution (e.g., 10 pL of 100 ng/mL Gemfibrozil-d6).
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e Add 300 pL of acetonitrile to precipitate plasma proteins.
e Vortex the mixture for 1 minute.
e Centrifuge at 12,000 rpm for 10 minutes.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

o Reconstitute the residue in 100 pL of the mobile phase.

« Inject an aliquot (e.g., 10 pL) into the LC-MS/MS system.

LC-MS/MS Conditions

e Liquid Chromatography (LC):
o Column: A suitable C18 column (e.g., 50 x 2.1 mm, 3.5 pum).

o Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in
acetonitrile (B).

o Flow Rate: 0.4 mL/min.
o Column Temperature: 40°C.
e Mass Spectrometry (MS/MS):
o lonization Mode: Electrospray lonization (ESI), negative mode.
o Multiple Reaction Monitoring (MRM) Transitions:

» Gemfibrozil: Monitor the transition of the precursor ion to a specific product ion (e.g.,
m/z 249.1 - 121.1).

» Gemfibrozil-d6: Monitor the transition of the precursor ion to a specific product ion (e.g.,
m/z 255.1 - 127.1).
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o Optimize other MS parameters such as declustering potential, collision energy, and ion
source temperature for maximum signal intensity.

Data Analysis

o Construct a calibration curve by plotting the peak area ratio of Gemfibrozil to Gemfibrozil-d6
against the concentration of the calibration standards.

o Determine the concentration of Gemfibrozil in the plasma samples by interpolating their peak
area ratios from the calibration curve.

Visualizing the Experimental Workflow and
Signaling Pathway

To further elucidate the practical application and biological context of Gemfibrozil, the following
diagrams, generated using the DOT language, illustrate the experimental workflow and the
primary signaling pathway of Gemfibrozil.
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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